1,4-bis(3-methyl-2-furoyl)piperazine

• IUPAC Name: [4-(3-methylfuran-2-carbonyl)piperazin-1-yl]-(3-methylfuran-2-yl)methanone
• InChI: InChI=1S/C16H18N2O4/c1-11-3-9-21-13(11)15(19)17-5-7-18(8-6-17)16(20)14-12(2)4-10-22-14/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: HTBHPALDMDLZNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C(=O)N2CCN(CC2)C(=O)C3=C(C=CO3)C
• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol
• Solubility: >45.3 [ug/mL] (The mean of the results at pH 7.4)

Description

1,4-bis(3-methyl-2-furoyl)piperazine, also known as BMFP, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a derivative of piperazine, a heterocyclic organic compound commonly used in the pharmaceutical industry. BMFP has been synthesized and studied for its potential use as a drug delivery system, as well as its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1,4-bis(3-methyl-2-furoyl)piperazine involves the formation of stable complexes with drugs or genetic material. These complexes can then be targeted to specific cells or tissues, allowing for more effective drug delivery or gene therapy. This compound has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and bacteria. This compound has also been shown to have anti-inflammatory effects and can protect against oxidative stress. In vivo studies have demonstrated that this compound can effectively deliver drugs to specific tissues and cells, leading to improved therapeutic outcomes.

Advantages and Limitations for Lab Experiments

The use of 1,4-bis(3-methyl-2-furoyl)piperazine as a drug delivery system has several advantages, including improved drug efficacy, reduced toxicity, and targeted drug delivery. This compound is also relatively easy to synthesize and can be modified to optimize drug delivery. However, the use of this compound as a drug delivery system also has limitations, including the potential for immunogenicity and the need for further optimization to improve drug delivery efficiency.

Future Directions

There are several potential future directions for the study of 1,4-bis(3-methyl-2-furoyl)piperazine. One area of research is the optimization of this compound as a drug delivery system, including the development of new this compound derivatives with improved drug delivery efficiency. Another area of research is the use of this compound in gene therapy, including the development of this compound-based gene delivery systems. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound, including its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 1,4-bis(3-methyl-2-furoyl)piperazine involves the reaction of 1,4-diaminopiperazine with 3-methyl-2-furoyl chloride. This reaction results in the formation of this compound, which can be purified through recrystallization or chromatography. The synthesis of this compound has been optimized through various methods, including microwave-assisted synthesis and solvent-free synthesis.

Scientific Research Applications

1,4-bis(3-methyl-2-furoyl)piperazine has been studied extensively for its potential applications in drug delivery systems. Due to its unique structure, this compound can form stable complexes with various drugs, allowing for targeted drug delivery to specific tissues or cells. This compound has been used as a carrier for anti-cancer drugs, antibiotics, and anti-inflammatory agents. This compound has also been studied for its potential use in gene therapy, as it can effectively deliver genetic material to cells.